Cas no 937597-96-1 (ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

Ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a fluorinated thiazole derivative with notable applications in medicinal and agrochemical research. Its structure combines a trifluoromethyl group, enhancing lipophilicity and metabolic stability, with a phenylamino substituent that contributes to diverse reactivity. The ethyl ester moiety provides versatility for further functionalization. This compound is particularly valuable as an intermediate in synthesizing biologically active molecules, including potential pharmaceuticals and crop protection agents. Its well-defined heterocyclic core offers a stable scaffold for structure-activity studies. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (phenylamino) groups enables fine-tuning of electronic properties for targeted applications.

ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure

937597-96-1 structure

Product Name:ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

CAS No:937597-96-1

MF:C₁₃H₁₁F₃N₂O₂S

MW:316.298852205276

MDL:MFCD08447605

CID:2117929

PubChem ID:19616609

Update Time:2025-08-10

ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-(phenylamino)-4-(trifluoromethyl)- 5-Thiazolecarboxylic acid ethyl ester
- ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- AB01299913-01
- Ethyl 2-(phenylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- CS-0298811
- AKOS000313421
- Ethyl 2-(phenylimino)-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
- BBL040636
- ethyl 2-anilino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- 2-PHENYLAMINO-4-(TRIFLUOROMETHYL)THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- Ethyl2-(phenylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- DB-079678
- 937597-96-1
- STK350806
- ethyl 2-anilino-4-(trifluoromethyl)thiazole-5-carboxylate
- EN300-230699
- SB83161
- NCGC00301640-01
- MDL： MFCD08447605
- Inchi： 1S/C13H11F3N2O2S/c1-2-20-11(19)9-10(13(14,15)16)18-12(21-9)17-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,17,18)
- InChI Key： XOSNIDSVGJVRPW-UHFFFAOYSA-N
- SMILES： S1C(=NC(C(F)(F)F)=C1C(=O)OCC)NC1C=CC=CC=1

Computed Properties

Exact Mass: 316.04933326Da
Monoisotopic Mass: 316.04933326Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 79.5Å²

ethyl 2-(phenylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

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